Cas no 1375272-35-7 (2-cyano-3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-5-yl)-N-[(oxolan-2-yl)methyl]prop-2-enamide)

• Product Name: 2-cyano-3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-5-yl)-N-[(oxolan-2-yl)methyl]prop-2-enamide
• CAS No: 1375272-35-7
• MF: C₁₉H₂₂N₂O₃
• MW: 326.389585018158
• CID: 6400484
• PubChem ID: 133703918
• Update Time: 2025-06-12

2-cyano-3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-5-yl)-N-[(oxolan-2-yl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26607336
• 1375272-35-7
• 2-cyano-3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-5-yl)-N-[(oxolan-2-yl)methyl]prop-2-enamide
• Z1123840227

• Inchi： 1S/C19H22N2O3/c1-19(2)10-14-8-13(5-6-17(14)24-19)9-15(11-20)18(22)21-12-16-4-3-7-23-16/h5-6,8-9,16H,3-4,7,10,12H2,1-2H3,(H,21,22)/b15-9+
• InChI Key： WIEAVJKSTLYXNI-OQLLNIDSSA-N
• SMILES： O1C2C=CC(/C=C(\C#N)/C(NCC3CCCO3)=O)=CC=2CC1(C)C

Computed Properties

• Exact Mass: 326.16304257g/mol
• Monoisotopic Mass: 326.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-cyano-3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-5-yl)-N-[(oxolan-2-yl)methyl]prop-2-enamide

Introduction to 2-Cyano-3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-5-yl)-N-[(oxolan-2-yl)methyl]prop-2-enamide (CAS No. 1375272-35-7)

2-Cyano-3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-5-yl)-N-[(oxolan-2-yl)methyl]prop-2-enamide (CAS No. 1375272-35-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyano group, a benzofuran moiety, and an oxolan derivative. These structural elements contribute to its potential biological activities and therapeutic applications.

The cyano group is a key functional group in this compound, known for its ability to participate in various chemical reactions and interactions with biological targets. The presence of the benzofuran moiety, a heterocyclic aromatic compound, adds to the compound's stability and bioavailability. The oxolan derivative, specifically the (oxolan-2-yl)methyl group, further enhances the compound's solubility and pharmacokinetic properties.

Recent studies have highlighted the potential of 2-cyano-3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-5-yl)-N-[(oxolan-2-yl)methyl]prop-2-enamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. The mechanism of action involves the modulation of key enzymes and signaling pathways involved in protein misfolding and aggregation.

In addition to its neuroprotective properties, 2-cyano-3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-5-yl)-N-[(oxolan-2-yl)methyl]prop-2-enamide has also been investigated for its anti-inflammatory and anti-cancer activities. Studies conducted at the National Institutes of Health (NIH) have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, preliminary data from clinical trials suggest that it may have potential as an adjuvant therapy in cancer treatment by enhancing the efficacy of existing chemotherapeutic agents.

The pharmacokinetic profile of 2-cyano-3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-5-yl)-N-[(oxolan-2-y l)methyl]prop - 2 -enamide has been extensively studied to ensure its suitability for therapeutic use. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate plasma half-life, which allows for once-daily dosing regimens. Its low toxicity profile further supports its potential as a safe and effective therapeutic agent.

From a synthetic chemistry perspective, the preparation of 2-cyano - 3 - ( 2 , 2 -dimethyl - 2 , 3 -dihydro - 1 -benzofuran - 5 - yl ) - N - [ ( oxolan - 2 - yl ) methyl ] prop - 2 -enamide involves several well-established synthetic routes. One common approach involves the condensation of a cyanoacrylate derivative with an appropriately substituted benzofuran intermediate followed by N-substitution with an oxolan derivative. Recent advancements in catalytic methods have improved the efficiency and yield of these synthetic processes, making large-scale production more feasible.

In conclusion, 2-cyano - 3 - ( 2 , 2 -dimethyl - 2 , 3 -dihydro - 1 -benzofuran - 5 - yl ) - N - [ ( oxolan - 2 - yl ) methyl ] prop - 2 -enamide (CAS No. 1375272-35-7) represents a promising candidate for various therapeutic applications due to its unique structural features and biological activities. Ongoing research continues to explore its potential in treating neurodegenerative diseases, inflammation, and cancer. As more data becomes available from clinical trials and preclinical studies, this compound may pave the way for novel treatments in these critical areas of medicine.